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Compound of Interest

Compound Name: Methyl cis-15-tetracosenoate

Cat. No.: B107802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl cis-15-tetracosenoate, also known as Methyl nervonate or (Z)-Methyl tetracos-15-

enoate, is a long-chain monounsaturated fatty acid methyl ester. It is a derivative of nervonic

acid, a fatty acid that is an important component of sphingolipids in the myelin sheath of nerve

fibers.[1] This document provides a comprehensive overview of the key physical characteristics

of Methyl cis-15-tetracosenoate, complete with experimental protocols for their determination.

Core Physical and Chemical Properties
A summary of the essential physical and chemical data for Methyl cis-15-tetracosenoate is

presented below. This data is crucial for its handling, formulation, and application in research

and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b107802?utm_src=pdf-interest
https://www.benchchem.com/product/b107802?utm_src=pdf-body
https://store.astm.org/d7398-21.html
https://www.benchchem.com/product/b107802?utm_src=pdf-body
https://www.benchchem.com/product/b107802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₂₅H₄₈O₂ [1][2][3][4][5][6][7][8]

Molecular Weight 380.65 g/mol [1][2][3][6][7]

CAS Number 2733-88-2 [1][2][3][4][5]

Appearance Colorless to pale yellow liquid [2][4]

Melting Point 14 - 15 °C (57 - 59 °F) [2][7]

Boiling Point 186 - 202 °C (367 - 396 °F) [2][7]

Density 0.868 ± 0.06 g/cm³ (Predicted) [2]

Refractive Index 1.4563 (at 23 °C) [2]

Storage Conditions -20°C, under nitrogen [2][7]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the key

physical properties of long-chain fatty acid methyl esters like Methyl cis-15-tetracosenoate.

Determination of Melting Point (Slip Point Method)
This protocol is adapted from the AOCS Official Method Cc 3-25 for determining the slip

melting point of fats and oils.[5][6]

Apparatus:

Capillary tubes (1 mm internal diameter, 50-80 mm length)

Thermometer with a range appropriate for the sample (e.g., -2 to 68 °C)

600 mL beaker

Controlled heating source (e.g., electric hot plate with a stirrer)

Refrigerator capable of maintaining 4–10°C
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Procedure:

Sample Preparation: The Methyl cis-15-tetracosenoate sample is first melted to a

completely liquid state. It is then filtered through filter paper to eliminate any impurities and

residual moisture.

Filling Capillary Tubes: At least three clean capillary tubes are dipped into the liquid sample,

allowing the substance to rise to a height of approximately 10 mm.

Chilling: The tubes are placed in a beaker and refrigerated at a temperature between 4–10°C

for 16 hours.

Measurement:

The chilled capillary tubes are attached to a calibrated thermometer, ensuring the bottom

of the tubes are level with the thermometer's bulb.

The thermometer and attached tubes are suspended in a 600 mL beaker filled with

distilled water.

The water is heated slowly, at a rate of approximately 1°C per minute, with continuous

stirring.

The slip melting point is the temperature at which the column of the substance begins to

rise in the capillary tube. The average temperature from at least three tubes is recorded as

the melting point.

Determination of Boiling Range by Gas Chromatography
This protocol is based on the principles outlined in ASTM D7398 for determining the boiling

range distribution of fatty acid methyl esters.[1][2][3][4]

Apparatus:

Gas chromatograph (GC) equipped with a flame ionization detector (FID)

A non-polar open tubular (capillary) column

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b107802?utm_src=pdf-body
https://store.astm.org/d7398-21.html
https://store.astm.org/d7398-07.html
https://infinitalab.com/astm/astm-d7398-standard-test-method-for-boiling-range-distribution-of-fatty-acid-methyl-esters-fame-in-the-boiling-range-from-100-to-615-c-by-gas-chromatography/
https://standards.iteh.ai/catalog/standards/astm/77acc2bd-c137-4a3d-aad0-6a879688f569/astm-d7398-07
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Autosampler or manual injection system

Data acquisition and processing software

Procedure:

Sample Preparation: A sample of Methyl cis-15-tetracosenoate is diluted with a suitable

viscosity-reducing solvent that does not interfere with the analysis.

GC System Setup: The gas chromatograph is set up according to the manufacturer's

instructions and the specific requirements of the ASTM method. This includes conditioning

the column and setting the appropriate temperature program for the oven, injector, and

detector.

Calibration: The system is calibrated using a mixture of known FAMEs with a range of boiling

points to establish a correlation between retention time and boiling point.

Injection and Analysis: A precise volume of the prepared sample is injected into the GC. The

components of the sample are separated based on their boiling points as they pass through

the column. The FID detects the eluting components.

Data Analysis: The resulting chromatogram is analyzed to determine the initial and final

boiling points of the sample based on the established retention time-boiling point correlation.

Determination of Density using a Pycnometer
This is a general and widely used method for determining the density of liquids.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermostatically controlled water bath

Procedure:
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Cleaning and Weighing the Pycnometer: The pycnometer is thoroughly cleaned, dried, and

its mass is accurately determined using an analytical balance.

Filling the Pycnometer: The pycnometer is filled with the Methyl cis-15-tetracosenoate
sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid

is carefully wiped from the outside.

Temperature Equilibration: The filled pycnometer is placed in a thermostatically controlled

water bath until it reaches a constant, known temperature.

Final Weighing: The pycnometer and its contents are reweighed.

Calculation: The density is calculated by dividing the mass of the sample (mass of the filled

pycnometer minus the mass of the empty pycnometer) by the volume of the pycnometer.

Determination of Refractive Index
This protocol is based on standard methods for determining the refractive index of fats and oils.

[9][10][11]

Apparatus:

Abbe or Butyro refractometer

Thermostatically controlled water bath to maintain the refractometer's prism temperature

Light source (if not built into the instrument)

Procedure:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive

index.

Sample Application: A few drops of the clear, dry Methyl cis-15-tetracsenoate sample are

placed on the prism of the refractometer.

Temperature Control: The temperature of the prisms is maintained at a constant, specified

temperature (e.g., 23°C) using the circulating water bath.
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Measurement: The instrument is adjusted to bring the dividing line between the light and

dark fields into sharp focus at the crosshairs of the eyepiece. The refractive index is then

read from the instrument's scale.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for the physical characterization of Methyl
cis-15-tetracosenoate.
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Caption: Workflow for the physical characterization of Methyl cis-15-tetracosenoate.
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Intrinsic Physical Properties

Experimentally Determined Characteristics
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Caption: Relationship between intrinsic properties and experimental measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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